Cas no 20601-38-1 (4,4'-Bicyclohexanol)

• Product name: 4,4'-Bicyclohexanol
• CAS No: 20601-38-1
• MF: C₁₂H₂₂O₂
• MW: 198.3019
• MDL: MFCD00012056
• CID: 51592
• PubChem ID: 87564522

4,4'-Bicyclohexanol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bi(cyclohexane)]-4,4'-diol
• 4,4'-Dihydroxydicyclohexyl
• [1,1'-Bicyclohexyl]-4,4'-diol
• 4,4'-Bicyclohexanol
• 4,4'-Bicyclohexanol (mixture of isomers)
• 4-(4-hydroxycyclohexyl)cyclohexan-1-ol
• 1,1'-Bicyclohexyl-4,4'-diol
• 4,4'-bicyclohexanediol
• 4,4'-Bis(cyclohexanol)
• 4,4'-dihydroxybicyclohexyl
• Bicyclohexyl<4.4'>diol
• Bicyclohexylacetophenone
• dicyclohexyl-4,4'-diol
• 1,1'-Bicyclohexyl-4,4'-diol (mixture of isomers)
• 4,4'-Dihydroxydicyclohexyl (mixture of isomers)
• 1,1-Bicyclohexyl-4,4-Diol
• (1,1'-Bicyclohexyl)-4,4'-diol
• MZXNOAWIRQFYDB-UHFFFAOYSA-N
• AK112280
• 4,4'-bicyclohex-yldiol
• 4,4'-bi(cyclohexanol)
• bi(cyclohexane)-4,4'-diol
• Oprea1_436558
• AM84712
• 4,4'-Bicyclohexanol, AldrichCPR
• DS-5474
• NS00026696
• EINECS 243-908-4
• AKOS015917951
• DTXSID20174616
• FT-0716653
• MFCD00012056
• SY051859
• (4-Methoxybiphenyl-4-yl)aceticacid
• SCHEMBL7799823
• CS-W010529
• SCHEMBL22924652
• B1621
• SCHEMBL219048
• 20601-38-1
• W-111732
• 4,4 inverted exclamation mark -Bicyclohexanol
• 4,4'-Dihydroxydicyclohexyl; [1,1'-Bicyclohexyl]-4,4'-diol;4,4'-Bicyclohexanol
• SCHEMBL15436206
• H10743
• A879541
• SCHEMBL10879751
• DTXCID1097107

• MDL： MFCD00012056
• Inchi： 1S/C12H22O2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h9-14H,1-8H2
• InChI Key： MZXNOAWIRQFYDB-UHFFFAOYSA-N
• SMILES： O([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])O[H]

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.098
• Melting Point: 184-188 °C
• Boiling Point: 324.2°C at 760 mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.539
• PSA: 40.46000
• LogP: 2.08860
• Solubility: Not determined

4,4'-Bicyclohexanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4,4'-Bicyclohexanol

4,4'-Bicyclohexanol: A Comprehensive Overview

4,4'-Bicyclohexanol, also known by its CAS registry number CAS No. 20601-38-1, is a compound of significant interest in the fields of organic chemistry and materials science. This bicyclic alcohol has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and characterization techniques have provided deeper insights into the properties and functionalities of 4,4'-bicyclohexanol.

The molecular structure of 4,4'-bicyclohexanol consists of two cyclohexane rings connected by a single bond, with hydroxyl groups located at the 4-position of each ring. This arrangement imparts the compound with a rigid yet flexible framework, making it suitable for a wide range of applications. Researchers have explored its use as a precursor in the synthesis of advanced materials, including polymers and nanoparticles.

Recent studies have highlighted the importance of 4,4'-bicyclohexanol in green chemistry initiatives. Its ability to participate in catalytic cycles under mild conditions has made it an attractive candidate for sustainable chemical processes. For instance, investigations into its role as a chiral ligand in asymmetric catalysis have shown promising results, particularly in the production of enantiopure compounds.

The synthesis of 4,4'-bicyclohexanol has been optimized through various routes, including Diels-Alder reactions and ring-closing metathesis. These methods not only enhance yield but also reduce environmental impact by minimizing waste generation. The compound's stability under thermal and oxidative conditions further adds to its appeal for industrial applications.

In terms of physical properties, 4,4'-bicyclohexanol exhibits a melting point of approximately 155°C and a boiling point around 320°C under standard conditions. Its solubility in polar solvents such as water and ethanol facilitates its use in solution-based reactions. Additionally, spectroscopic analyses (NMR and IR) have provided detailed insights into its molecular interactions and bonding characteristics.

The application of 4,4'-bicyclohexanol extends beyond traditional chemical synthesis. It has been employed as a building block in drug discovery programs due to its ability to form bioactive molecules with complex architectures. Recent research has focused on its potential as an anti-inflammatory agent and its role in modulating cellular signaling pathways.

In conclusion, 4,4'-bicyclohexanol, with its CAS number CAS No. 20601-38-1, stands as a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemistry.